Ethyl stearate
Ethyl stearate
Ethyl octadecanoate is an octadecanoate ester obtained by formal condensation between the carboxy group of octadecanoic (stearic) acid and the hydroxy group of ethanol. It has a role as a plant metabolite. It is a long-chain fatty acid ethyl ester and an octadecanoate ester.
Ethyl stearate is a natural product found in Mandragora autumnalis, Mitracarpus hirtus, and other organisms with data available.
Ethyl stearate is a natural product found in Mandragora autumnalis, Mitracarpus hirtus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
111-61-5
VCID:
VC20796166
InChI:
InChI=1S/C20H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h3-19H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC
Molecular Formula:
C20H40O2
Molecular Weight:
312.5 g/mol
Ethyl stearate
CAS No.: 111-61-5
Cat. No.: VC20796166
Molecular Formula: C20H40O2
Molecular Weight: 312.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl octadecanoate is an octadecanoate ester obtained by formal condensation between the carboxy group of octadecanoic (stearic) acid and the hydroxy group of ethanol. It has a role as a plant metabolite. It is a long-chain fatty acid ethyl ester and an octadecanoate ester. Ethyl stearate is a natural product found in Mandragora autumnalis, Mitracarpus hirtus, and other organisms with data available. |
|---|---|
| CAS No. | 111-61-5 |
| Molecular Formula | C20H40O2 |
| Molecular Weight | 312.5 g/mol |
| IUPAC Name | ethyl octadecanoate |
| Standard InChI | InChI=1S/C20H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h3-19H2,1-2H3 |
| Standard InChI Key | MVLVMROFTAUDAG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Boiling Point | 213.00 to 215.00 °C. @ 15.00 mm Hg |
| Melting Point | 33.4 °C |
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